Ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate

• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol
• IUPAC Name: ethyl 4-carbamoyl-3-(cyclopentylamino)benzoate
• InChI: InChI=1S/C15H20N2O3/c1-2-20-15(19)10-7-8-12(14(16)18)13(9-10)17-11-5-3-4-6-11/h7-9,11,17H,2-6H2,1H3,(H2,16,18)
• InChI Key: FSHKVHKPIFFRBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C(=O)N)NC2CCCC2

Description

Ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 4-cyano-3-(cyclopentylamino)benzoate (363 mg, 1.41 mmol), potassium carbonate (50 mg, 0.36 mmol), and 30% aqueous hydrogen peroxide (0.25 mL) in DMSO (1.5 mL) was stirred at 60° C. for 1 h. After cooling to room temperature, water was added and the resulting mixture was extracted with ethyl acetate (50 mL). The organic layer was washed with water (10 mL) and brine (10 mL), dried over sodium sulfate, filtered and concentrated to give ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)benzoate (333 mg, 86% yield). MS (EI) for C15H20N2O3: 277 (MH+).